1-(8-Amino-2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-one

• CAS No.: 63546-09-8
• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 1-(5-amino-2,3-dihydro-1,4-benzodioxin-8-yl)ethanone
• InChI: InChI=1S/C10H11NO3/c1-6(12)7-2-3-8(11)10-9(7)13-4-5-14-10/h2-3H,4-5,11H2,1H3
• InChI Key: PGFJYIRSECQTLF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C2C(=C(C=C1)N)OCCO2

Description

1-(8-Amino-2,3-dihydro-1,4-benzodioxin-5-yl)ethan-1-one is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5',6'-dichloro-2',3'-ethylenedioxy-4'-nitroacetophenone (2 g, 7.63 mmol) and 10% palladium on carbon (800 mg) in 17 mL of 15% sodium hydroxide and 160 mL of ethanol hydrogenated at 57 psi for 7 hours. The mixture was filtered and concentrated by rotary evaporation and the residue was stirred into water. Drying gave 4'-amino-2',3'-ethylenedioxyacetophenone (970 mg, 5.04 mmol), m.p. 135°-136° C.